benzyl 2-(prop-2-en-1-yloxy)acetate
Overview
Description
Benzyl 2-(prop-2-en-1-yloxy)acetate, also known as benzyl prop-2-enoate, is a chemical compound that has a wide range of applications in the fields of chemistry, pharmacology, and biochemistry. This compound is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and cosmetics. It has also been used in the synthesis of a range of peptides and proteins. Furthermore, it has been studied for its potential to act as an inhibitor of various enzymes and its ability to modulate the activity of certain receptors.
Scientific Research Applications
Benzyl 2-(prop-2-en-1-yloxy)acetate has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and cosmetics. It has also been used in the synthesis of a range of peptides and proteins. Furthermore, it has been studied for its potential to act as an inhibitor of various enzymes and its ability to modulate the activity of certain receptors.
Mechanism of Action
The mechanism of action of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate is not fully understood. However, it is known to interact with certain enzymes and receptors. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and to modulate the activity of certain receptors, such as the 5-HT1A serotonin receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and to modulate the activity of certain receptors, such as the 5-HT1A serotonin receptor. Furthermore, it has been shown to have anti-inflammatory and analgesic effects, as well as the potential to reduce the risk of certain cancers.
Advantages and Limitations for Lab Experiments
The main advantage of using benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate in laboratory experiments is its availability. It can be easily synthesized from readily available starting materials, and it is relatively inexpensive. Furthermore, it is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and cosmetics. The main limitation of using benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate in laboratory experiments is its toxicity. It is toxic if ingested, and it can cause irritation to the skin and eyes.
Future Directions
The future directions for the use of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate are numerous. One potential future direction is the development of new compounds based on the structure of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate. Another potential future direction is the development of new methods for the synthesis of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate. Additionally, further research could be conducted to better understand the biochemical and physiological effects of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate. Finally, further research could be conducted to better understand the mechanism of action of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate and its potential applications in the pharmaceutical and agrochemical industries.
Synthesis Methods
Benzyl 2-(prop-2-en-1-yloxy)acetate can be synthesized through a variety of methods. The most common method is the reaction of benzyl 2-(prop-2-en-1-yloxy)acetate bromide with sodium prop-2-enoate in an aqueous medium. This reaction results in the formation of the desired product, which can then be purified by distillation. Other methods for the synthesis of benzyl 2-(prop-2-en-1-yloxy)acetate 2-(prop-2-en-1-yloxy)acetate include the reaction of benzyl 2-(prop-2-en-1-yloxy)acetate bromide with prop-2-en-1-ol in the presence of sodium hydroxide, the reaction of benzyl 2-(prop-2-en-1-yloxy)acetate bromide with prop-2-en-1-ol in the presence of a strong base such as sodium hydride, and the reaction of benzyl 2-(prop-2-en-1-yloxy)acetate bromide with prop-2-en-1-ol in the presence of a strong acid such as hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of benzyl 2-(prop-2-en-1-yloxy)acetate can be achieved through a three-step process involving the protection of the carboxylic acid group, the alkylation of the protected acid, and the deprotection of the resulting ester.", "Starting Materials": [ "Benzyl alcohol", "2-bromoacetic acid", "Sodium hydroxide", "Propylene oxide", "Hydrochloric acid", "Sodium bicarbonate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 2-bromoacetic acid with benzyl alcohol in the presence of sodium hydroxide to form benzyl 2-bromoacetate.", "Step 2: Alkylation of the protected acid by reacting benzyl 2-bromoacetate with propylene oxide in the presence of sodium bicarbonate to form benzyl 2-(prop-2-en-1-yloxy)acetate.", "Step 3: Deprotection of the resulting ester by reacting benzyl 2-(prop-2-en-1-yloxy)acetate with hydrochloric acid in methanol and diethyl ether to remove the benzyl protecting group and obtain the final product, benzyl 2-(prop-2-en-1-yloxy)acetate." ] } | |
CAS RN |
137238-82-5 |
Product Name |
benzyl 2-(prop-2-en-1-yloxy)acetate |
Molecular Formula |
C12H14O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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